Cas no 91066-47-6 (5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 91066-47-6
• MF: C₁₁H₁₁ClN₂O₃
• MW: 254.66964173317
• MDL: MFCD06386694
• CID: 817618
• PubChem ID: 2517660
• Update Time: 2025-04-19

5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-
• 5-(CHLOROMETHYL)-3-(3,4-DIMETHOXYPHENYL)-1,2,4-OXADIAZOLE
• 5-Chloromethyl-3-(3,4-dimethoxyphenyl)-[1,2,4] oxadiazole
• DTXSID40368873
• MFCD06386694
• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-
• CS-10461
• EN300-12140
• AKOS000349139
• Z85918826
• SR-01000064574-1
• 5-Chloromethyl-3-(3,4-dimethoxy-phenyl)-[1, 2,4]oxadiazole
• SR-01000064574
• BB 0242367
• 5-Chloromethyl-3-(3,4-dimethoxyphenyl)-[1,2,4]oxadiazole
• SCHEMBL2538786
• 91066-47-6
• 5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• MDL： MFCD06386694
• Inchi： 1S/C11H11ClN2O3/c1-15-8-4-3-7(5-9(8)16-2)11-13-10(6-12)17-14-11/h3-5H,6H2,1-2H3
• InChI Key： PROALHWGUKNCJY-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CC(=C(C=2)OC)OC)=NO1

Computed Properties

• Exact Mass: 254.046
• Monoisotopic Mass: 254.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 383.6°Cat760mmHg
• Flash Point: 185.8°C
• Refractive Index: 1.537

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles